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Compound of Interest

Compound Name: 2-Methoxy-6-(2-nitroethyl)phenol

CAS No.: 96853-40-6

Cat. No.: B2812124

Get Quote

Executive Summary & Mechanism of Action
2-Methoxy-6-(2-nitroethyl)phenol (CAS: 96853-40-6) is a bioactive phenolic intermediate

characterized by a 2,6-disubstitution pattern. Unlike its 4-isomer (a precursor to

homovanillylamine), the 6-isomer features a nitroethyl group ortho to the phenolic hydroxyl.

Core Mechanistic Insight: The primary value of the 6-isomer lies in Steric Hindrance. The

proximity of the methoxy group (position 2) and the nitroethyl group (position 6) to the hydroxyl

group (position 1) creates a "shielded" phenol.

Metabolic Stability: This shielding inhibits rapid Phase II conjugation

(glucuronidation/sulfation) by UDP-glucuronosyltransferases (UGTs), potentially extending

the in vivo half-life compared to the 4-isomer.

Antioxidant Activity: The hindered phenol acts similarly to BHT (Butylated Hydroxytoluene),

trapping free radicals effectively while resisting rapid enzymatic clearance.

Prodrug Potential: The nitroethyl group serves as a latent precursor for the corresponding

amine (2-hydroxy-3-methoxyphenethylamine), released via nitroreductases in the gut or liver.
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Comparative Analysis: 6-Isomer vs. Alternatives

Feature
2-Methoxy-6-(2-

nitroethyl)phenol

(Target)

2-Methoxy-4-(2-

nitroethyl)phenol

(Alternative)

BHT (Synthetic
Standard)

Steric Environment High (Ortho-shielded) Low (Para-exposed)
Very High (Di-tert-

butyl)

Metabolic Stability Moderate-High
Low (Rapid

conjugation)
High

Primary Activity
Antioxidant /

Metabolic Probe

Dopamine Precursor /

Intermediate

Preservative /

Antioxidant

Bioavailability Enhanced (Lipophilic)
Limited (First-pass

effect)
High (Lipophilic)

Toxicity Risk
Nitro-reduction

(Methemoglobinemia)
Nitro-reduction

Liver hypertrophy

(high dose)

In Vivo Validation Protocols
To validate the activity of 2-Methoxy-6-(2-nitroethyl)phenol, researchers must assess three

pillars: Pharmacokinetics (PK), Antioxidant Efficacy, and Safety.

Experiment A: Pharmacokinetic Stability (Rat Model)
Objective: Determine if the steric hindrance at the 6-position confers resistance to Phase II

metabolism.

Protocol:

Subjects: Male Sprague-Dawley rats (n=6 per group).

Administration: Oral gavage (PO) vs. Intravenous (IV) at 10 mg/kg.

Group 1: 2-Methoxy-6-(2-nitroethyl)phenol.[1][2][3]

Group 2: 2-Methoxy-4-(2-nitroethyl)phenol (Control).
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Sampling: Blood collection at 0, 15, 30, 60, 120, 240 min, and 24h.

Analysis: Plasma extraction followed by LC-MS/MS.

Target Analytes: Parent compound, Glucuronide conjugate, and Amine metabolite

(reduced nitro).

Success Metric: The 6-isomer should show a significantly lower

AUC(glucuronide)/AUC(parent) ratio compared to the 4-isomer.

Experiment B: Anti-Inflammatory/Antioxidant Efficacy
(LPS Challenge)
Objective: Validate the compound's ability to mitigate oxidative stress in vivo.

Protocol:

Induction: Intraperitoneal injection of Lipopolysaccharide (LPS, 1 mg/kg) to induce systemic

inflammation.

Treatment: Pre-treatment (1h prior) with 2-Methoxy-6-(2-nitroethyl)phenol (10, 30 mg/kg,

PO).

Endpoints (6h post-LPS):

Serum Cytokines: TNF-α, IL-6 (ELISA).

Oxidative Markers: Hepatic Malondialdehyde (MDA) and Glutathione (GSH) levels.

Causality Check: If the nitro group is reduced to an amine in vivo, the amine might be the

active species. Include a group treated with the synthesized amine (2-hydroxy-3-

methoxyphenethylamine) to distinguish parent vs. metabolite activity.

Experiment C: Safety & Nitro-Toxicity Screening
Objective: Nitro compounds can cause methemoglobinemia or genotoxicity.

Protocol:
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Methemoglobin (MetHb) Assay: Measure blood MetHb levels 1h and 24h post-dosing.

Threshold: >5% indicates significant toxicity.[4]

Liver Enzyme Panel: ALT/AST levels to assess hepatotoxicity.

Visualizing the Metabolic Pathway
The following diagram illustrates the divergent metabolic fates of the 6-isomer (Target) versus

the 4-isomer (Alternative), highlighting the "Steric Shield" effect.
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Caption: Comparative metabolism showing the 6-isomer's resistance to glucuronidation (Steric

Shield) vs. the rapid clearance of the 4-isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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